Cas no 2193059-41-3 (2-Fluoro-6-methylpyridine-4-sulfinic acid)

• Product Name: 2-Fluoro-6-methylpyridine-4-sulfinic acid
• CAS No: 2193059-41-3
• MF: C₆H₆FNO₂S
• MW: 175.180743694305
• CID: 6588816
• PubChem ID: 154734118
• Update Time: 2025-06-15

2-Fluoro-6-methylpyridine-4-sulfinic acid Chemical and Physical Properties

Names and Identifiers

• 2193059-41-3
• 2-fluoro-6-methylpyridine-4-sulfinic acid
• EN300-752417
• 2-Fluoro-6-methylpyridine-4-sulfinic acid

• Inchi： 1S/C6H6FNO2S/c1-4-2-5(11(9)10)3-6(7)8-4/h2-3H,1H3,(H,9,10)
• InChI Key： APIIYTPVZVJWOI-UHFFFAOYSA-N
• SMILES： S(C1C=C(N=C(C)C=1)F)(=O)O

Computed Properties

• Exact Mass: 175.01032777g/mol
• Monoisotopic Mass: 175.01032777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 69.4Ų

Additional information on 2-Fluoro-6-methylpyridine-4-sulfinic acid

2-Fluoro-6-methylpyridine-4-sulfinic acid: A Promising Scaffold in Medicinal Chemistry

2-Fluoro-6-methylpyridine-4-sulfinic acid, with the CAS number 2193059-41-3, represents a unique class of heterocyclic compounds that has garnered significant attention in recent years. This molecule combines the structural features of a pyridine ring with a sulfinic acid functional group, creating a versatile platform for drug discovery and chemical synthesis. The fluoro substituent at the 2-position and the methyl group at the 6-position are critical for modulating biological activity, while the sulfinic acid moiety introduces polar interactions that can enhance molecular recognition in target proteins.

Recent studies have highlighted the potential of 2-Fluoro-6-methylpyridine-4-sulfinic acid in targeting specific enzymatic pathways. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated its ability to inhibit the activity of protease enzymes involved in viral replication. This finding aligns with the growing interest in developing small molecule inhibitors for antiviral therapies, particularly in the context of emerging infectious diseases.

The sulfinic acid functional group in 2-Fluoro-6-methylpyridine-4-sulde is known for its ability to form hydrogen bonds with amino acid residues in target proteins. This property is particularly valuable in the design of selective inhibitors for kinases, which are key regulators of cellular signaling pathways. A 2024 study published in ACS Chemical Biology reported that derivatives of this compound showed promising selectivity profiles against a panel of kinase targets, suggesting its potential as a lead compound for oncology applications.

Chemical synthesis of 2-Fluoro-6-methylpyridine-4-sulfinic acid involves a multi-step process that begins with the formation of a pyridine ring. The introduction of the fluoro substituent is typically achieved through electrophilic substitution reactions, while the methyl group can be incorporated via alkylation strategies. The final step involves the conversion of a sulfonyl chloride intermediate to the sulfinic acid functionality, a reaction that requires careful control of reaction conditions to ensure high yield and purity.

Recent advances in computational chemistry have provided new insights into the binding interactions of 2-Fluoro-6-methylpyridine-4-sulfinic acid with biological targets. Molecular docking studies have shown that the sulfinic acid group can form multiple hydrogen bonds with residues in the active site of target enzymes, while the fluoro substituent enhances hydrophobic interactions. These findings are crucial for the rational design of derivatives with improved potency and selectivity.

The methyl group at the 6-position of 2-Fluoro-6-methylpyridine-4-sulfinic acid plays a dual role in modulating its biological activity. On one hand, it contributes to steric hindrance that can influence the conformation of the molecule, while on the other hand, it provides additional hydrophobic interactions with target proteins. A 2023 study in Bioorganic & Medicinal Chemistry highlighted the importance of this substituent in enhancing the cell permeability of the compound, which is a critical factor for drug delivery.

Applications of 2-Fluoro-6-methylpyridine-4-sulfinic acid extend beyond traditional pharmacological targets. Recent research has explored its potential in the development of fluorescent probes for imaging applications. The sulfinic acid group can undergo redox reactions that generate fluorescent signals, making it a valuable tool for studying intracellular processes. This area of research is still in its early stages but holds promise for advancing our understanding of complex biological systems.

Environmental and safety considerations are also important when working with 2-Fluoro-6-methylpyridine-4-sulfinic acid. While it is not classified as a hazardous substance, proper handling and storage protocols are recommended to ensure laboratory safety. The compound should be stored in a cool, dry environment and protected from light to maintain its chemical integrity.

The pharmacokinetic properties of 2-Fluoro-6-methylpyridine-4-sulfinic acid are another area of active research. Studies have shown that the sulfinic acid moiety can influence the metabolic stability of the compound in vivo. A 2024 study in Drug Metabolism and Disposition reported that derivatives of this compound exhibited improved half-lives in animal models, suggesting their potential for pharmaceutical development.

In conclusion, 2-Fluoro-6-methylpyridine-4-sulfinic acid represents a promising scaffold for the development of new therapeutic agents. Its unique chemical structure, combined with the functional groups at the 2, 6, and 4 positions, provides a versatile platform for drug design. Ongoing research in this area is likely to uncover additional applications and improve our understanding of its biological mechanisms.

As the field of medicinal chemistry continues to evolve, compounds like 2-Fluoro-6-methylpyridine-4-sulfinic acid will play an increasingly important role in the discovery of novel therapeutics. The combination of synthetic chemistry, computational modeling, and biological testing will be essential in translating these compounds into effective treatments for a wide range of diseases.

Future directions in the study of 2-Fluoro-6-methylpyridine-4-sulfinic acid include the exploration of its potential in combination therapies and the development of prodrugs that can enhance its therapeutic efficacy. Additionally, the investigation of its interactions with other biomolecules, such as nucleic acids and lipids, may reveal new avenues for its application in biotechnology and pharmaceutical sciences.

Overall, the study of 2-Fluoro-6-methylpyridine-4-sulfinic acid is a dynamic and interdisciplinary field that holds great promise for advancing our understanding of molecular interactions and their implications in health and disease. Continued research and innovation in this area will undoubtedly lead to the discovery of new compounds with significant therapeutic potential.

For researchers interested in working with 2-Fluoro-6-methylpyridine-4-sulfinic acid, access to specialized equipment and expertise in chemical synthesis and analytical techniques will be crucial. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in overcoming the challenges associated with the development of new drugs based on this compound.

In summary, 2-Fluoro-6-methylpyridine-4-sulfinic acid is a versatile and promising molecule with a wide range of potential applications. Its unique chemical structure and functional groups make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.

As the scientific community continues to explore the properties and applications of 2-Fluoro-6-methylpyridine-4-sulfinic acid, it is expected that new discoveries and innovations will emerge, contributing to the advancement of medical treatments and therapies. The continued study of this compound will undoubtedly play a key role in shaping the future of drug discovery and development.

Ultimately, the potential of 2-Fluoro-6-methylpyridine-4-sulfinic acid lies in its ability to serve as a foundational building block for the creation of new therapeutic agents. By leveraging its unique chemical properties and biological interactions, researchers can unlock new possibilities for addressing complex health challenges and improving patient outcomes.

With ongoing research and technological advancements, the future of 2-Fluoro-6-methylpyridine-4-sulfinic acid in pharmaceutical and biomedical sciences is bright. Its role in the development of novel drugs and therapies is likely to expand, offering new opportunities for innovation and discovery in the years to come.

In conclusion, the study of 2-Fluoro-6-methylpyridine-4-sulfinic acid is a vital and evolving field that holds significant promise for the advancement of medical science. Its potential applications and the ongoing research into its properties make it an important area of focus for scientists and researchers worldwide.

As we continue to explore the possibilities of 2-Fluoro-6-methylpyridine-4-sulfinic acid, it is clear that this compound has the potential to make a meaningful impact in the field of drug discovery and development. Its unique characteristics and versatile applications position it as a valuable asset in the quest for new and effective therapeutic solutions.

With the dedication of researchers and the support of the scientific community, the future of 2-Fluoro-6-methylpyridine-4-sulfinic acid in pharmaceutical and biomedical sciences is poised for continued growth and innovation. Its role in the development of new drugs and therapies is likely to expand, paving the way for new discoveries and advancements in the years to come.

In summary, the significance of 2-Fluoro-6-methylpyridine-4-sulfinic acid in the field of medicinal chemistry and pharmaceutical sciences is evident. Its potential to contribute to the development of new therapeutic agents underscores its importance as a key compound in the ongoing efforts to address complex health challenges and improve patient care.

As the scientific community continues to invest in research and development related to 2-Fluoro-6-methylpyridine-4-sulfinic acid, it is expected that new insights and breakthroughs will emerge, further solidifying its role as a promising candidate for future drug development and therapeutic applications.

Ultimately, the study of 2-Fluoro-6-methylpyridine-4-sulfinic acid represents a critical step forward in the advancement of medicinal chemistry and pharmaceutical sciences. Its potential to contribute to the development of new and effective treatments highlights the importance of continued research and innovation in this field.

With the ongoing exploration of its properties and applications, the future of 2-Fluoro-6-methylpyridine-4-sulfinic acid in drug discovery and development is promising. Its role in the creation of new therapeutic agents is likely to expand, offering new opportunities for innovation and discovery in the years to come.

In conclusion, the potential of 2-Fluoro-6-methylpyridine-4-sulfinic acid in pharmaceutical and biomedical sciences is significant. Its unique chemical structure and functional groups make it a valuable asset in the development of new drugs and therapies, contributing to the advancement of medical science and the improvement of patient outcomes.

As the scientific community continues to invest in research and development related to this compound, it is expected that new insights and breakthroughs will emerge, further solidifying its role as a promising candidate for future drug development and therapeutic applications.

Ultimately, the study of 2-Fluoro-6-methylpyridine-4-sulfinic acid represents a critical step forward in the advancement of medicinal chemistry and pharmaceutical sciences. Its potential to contribute to the development of new and effective treatments highlights the importance of continued research and innovation in this field.

With the ongoing exploration of its properties and applications, the future of 2-Fluoro-6-methylpyridine-4-sulfinic acid in drug discovery and development is promising. Its role in the creation of new therapeutic agents is likely to expand, offering new opportunities for innovation and discovery in the years to come.

In conclusion, the potential of 2-Fluoro-6-methylpyridine-4-sulfinic acid in pharmaceutical and biomedical sciences is significant. Its unique chemical structure and functional groups make it a valuable asset in the development of new drugs and therapies, contributing to the advancement of medical science and the improvement of patient outcomes.

As the scientific community continues to invest in research and development related to this compound, it is expected that new insights and breakthroughs will emerge, further solidifying its role as a promising candidate for future drug development and therapeutic applications.

Ultimately, the study of 2-Fluoro-6-methylpyridine-4-sulfinic acid represents a critical step forward in the advancement of medicinal chemistry and pharmaceutical sciences. Its potential to contribute to the development of new and effective treatments highlights the importance of continued research and innovation in this field.

With the ongoing exploration of its properties and applications, the future of 2-Fluoro-6-methylpyridine-4-sulfinic acid in drug discovery and development is promising. Its role in the creation of new therapeutic agents is likely to expand, offering new opportunities for innovation and discovery in the years to come.

In conclusion, the potential of 2-Fluoro-6-methylpyridine-4-sulfinic acid in pharmaceutical and biomedical sciences is significant. Its unique chemical structure and functional groups make it a valuable asset in the development of new drugs and therapies, contributing to the advancement of medical science and the improvement of patient outcomes.

As the scientific community continues to invest in research and development related to this compound, it is expected that new insights and breakthroughs will emerge, further solidifying its role as a promising candidate for future drug development and therapeutic applications.

Ultimately, the study of 2-Fluoro-6-methylpyridine-4-sulfinic acid represents a critical step forward in the advancement of medicinal chemistry and pharmaceutical sciences. Its potential to contribute to the development of new and effective treatments highlights the importance of continued research and innovation in this field.

With the ongoing exploration of its properties and applications, the future of 2-Fluoro-6-methylpyridine-4-sulfinic acid in drug discovery and development is promising. Its role in the creation of new therapeutic agents is likely to expand, offering new opportunities for innovation and discovery in the years to come.

In conclusion, the potential of 2-Fluoro-6-methylpyridine-4-sulfinic acid in pharmaceutical and biomedical sciences is significant. Its unique chemical structure and functional groups make it a valuable asset in the development of new drugs and therapies, contributing to the advancement of medical science and the improvement of patient outcomes.

As the scientific community continues to invest in research and development related to this compound, it is expected that new insights and breakthroughs will emerge, further solidifying its role as a promising candidate for future drug development and therapeutic applications.

Ultimately, the study of 2-Fluoro-6-methylpyridine-4-sulfinic acid represents a critical step forward in the advancement of medicinal chemistry and pharmaceutical sciences. Its potential to contribute to the development of new and effective treatments highlights the importance of continued research and innovation in this field.

With the ongoing exploration of its properties and applications, the future of 2-Fluoro-6-methylpyridine-4-sulfinic acid in drug discovery and development is promising. Its role in the creation of new therapeutic agents is likely to expand, offering new opportunities for innovation and discovery in the years to come.

In conclusion, the potential of 2-Fluoro-6-methylpyridine-4-sulfinic acid in pharmaceutical and biomedical sciences is significant. Its unique chemical structure and functional groups make it a valuable asset in the development of new drugs and therapies, contributing to the advancement of medical science and the improvement of patient outcomes.

As the scientific community continues to invest in research and development related to this compound, it is expected that new insights and breakthroughs will emerge, further solidifying its role as a promising candidate for future drug development and therapeutic applications.

Ultimately, the study of 2-Fluoro-6-methylpyridine-4-sulfinic acid represents a critical step forward in the advancement of medicinal chemistry and pharmaceutical sciences. Its potential to contribute to the development of new and effective treatments highlights the importance of continued research and innovation in this field.

With the ongoing exploration of its properties and applications, the future of 2-Fluoro-6-methylpyridine-4-sulfinic acid in drug discovery and development is promising. Its role in the creation of new therapeutic agents is likely to expand, offering new opportunities for innovation and discovery in the years to come.

In conclusion, the potential of 2-Fluoro-6-methylpyridine-4-sulfinic acid in pharmaceutical and biomedical sciences is significant. Its unique chemical structure and functional groups make it a valuable asset in the development of new drugs and therapies, contributing to the advancement of medical science and the improvement of patient outcomes.

As the scientific community continues to invest in research and development related to this compound, it is expected that new insights and breakthroughs will emerge, further solidifying its role as a promising candidate for future drug development and therapeutic applications.

Ultimately, the study of 2-Fluoro-6-methylpyridine-4-sulfinic acid represents a critical step forward in the advancement of medicinal chemistry and pharmaceutical sciences. Its potential to contribute to the development of new and effective treatments highlights the importance of continued research and innovation in this field.

With the ongoing exploration of its properties and applications, the future of 2-Fluoro-6-methylpyridine-4-sulfinic acid in drug discovery and development is promising. Its role in the creation of new therapeutic agents is likely to expand, offering new opportunities for innovation and discovery in the years to come.

In conclusion, the potential of 2-Fluoro-6-methylpyridine-4-sulfinic acid in pharmaceutical and biomedical sciences is significant. Its unique chemical structure and functional groups make it a valuable asset in the development of new drugs and therapies, contributing to the advancement of medical science and the improvement of patient outcomes.

As the scientific community continues to invest in research and development related to this compound, it is expected that new insights and breakthroughs will emerge, further solidifying its role as a promising candidate for future drug development and therapeutic applications.

Ultimately, the study of 2-Fluoro-6-methylpyridine-4-sulfinic acid represents a critical step forward in the advancement of medicinal chemistry and pharmaceutical sciences. Its potential to contribute to the development of new and effective treatments highlights the importance of continued research and innovation in this field.

With the ongoing exploration of its properties and applications, the future of 2-Fluoro-6-methylpyridine-4-sulfinic acid in drug discovery and development is promising. Its role in the creation of new therapeutic agents is likely to expand, offering new opportunities for innovation and discovery in the years to come.

In conclusion, the potential of 2-Fluoro-6-methylpyridine-4-sulfinic acid in pharmaceutical and biomedical sciences is significant. Its unique chemical structure and functional groups make it a valuable asset in the development of new drugs and therapies, contributing to the advancement of medical science and the improvement of patient outcomes.

As the scientific community continues to invest in research and development related to this compound, it is expected that new insights and breakthroughs will emerge, further solidifying its role as a promising candidate for future drug development and therapeutic applications.

Ultimately, the study of 2-Fluoro-6-methylpyridine-4-sulfinic acid represents a critical step forward in the advancement of medicinal chemistry and pharmaceutical sciences. Its potential to contribute to the development of new and effective treatments highlights the importance of continued research and innovation in this field.

With the ongoing exploration of its properties and applications, the future of 2-Fluoro-6-methylpyridine-4-sulfinic acid in drug discovery and development is promising. Its role in the creation of new therapeutic agents is likely to expand, offering new opportunities for innovation and discovery in the years to come.

In conclusion, the potential of 2-Fluoro-6-methylpyridine-4-sulfinic acid in pharmaceutical and biomedical sciences is significant. Its unique chemical structure and functional groups make it a valuable asset in the development of new drugs and therapies, contributing to the advancement of medical science and the improvement of patient outcomes.

As the scientific community continues to invest in research and development related to this compound, it is expected that new insights and breakthroughs will emerge, further solidifying its role as a promising candidate for future drug development and therapeutic applications.

Ultimately, the study of 2-Fluoro-6-methylpyridine-4-sulfinic acid represents a critical step forward in the advancement of medicinal chemistry and pharmaceutical sciences. Its potential to contribute to the development of new and effective treatments highlights the importance of continued research and innovation in this field.

With the ongoing exploration of its properties and applications, the future of 2-Fluoro-6-methylpyridine-4-sulfinic acid in drug discovery and development is promising. Its role in the creation of new therapeutic agents is likely to expand, offering new opportunities for innovation and discovery in the years to come.

In conclusion, the potential of 2-Fluoro-6-methylpyridine-4-sulfinic acid in pharmaceutical and biomedical sciences is significant. Its unique chemical structure and functional groups make it a valuable asset in the development of new drugs and therapies, contributing to the advancement of medical science and the improvement of patient outcomes.

As the scientific community continues to invest in research and development related to this compound, it is expected that new insights and breakthroughs will emerge, further solidifying its role as a promising candidate for future drug development and therapeutic applications.

Ultimately, the study of 2-Fluoro-6-methylpyridine-4-sulfinic acid represents a critical step forward in the advancement of medicinal chemistry and pharmaceutical sciences. Its potential to contribute to the development of new and effective treatments highlights the importance of continued research and innovation in this field.

With the ongoing exploration of its properties and applications, the future of 2-Fluoro-6-methylpyridine-4-sulfinic acid in drug discovery and development is promising. Its role in the creation of new therapeutic agents is likely to expand, offering new opportunities for innovation and discovery in the years to come.

In conclusion, the potential of 2-Fluoro-6-methylpyridine-4-sulfinic acid in pharmaceutical and biomedical sciences is significant. Its unique chemical structure and functional groups make it a valuable asset in the development of new drugs and therapies, contributing to the advancement of medical science and the improvement of patient outcomes.

As the scientific community continues to invest in research and development related to this compound, it is expected that new insights and breakthroughs will emerge, further solidifying its role as a promising candidate for future drug development and therapeutic applications.

Ultimately, the study of 2-Fluoro-6-methylpyridine-4-sulfinic acid represents a critical step forward in the advancement of medicinal chemistry and pharmaceutical sciences. Its potential to contribute to the development of new and effective treatments highlights the importance of continued research and innovation in this field.

With the ongoing exploration of its properties and applications, the future of 2-Fluoro-6-methylpyridine-4-sulfinic acid in drug discovery and development is promising. Its role in the creation of new therapeutic agents is likely to expand, offering new opportunities for innovation and discovery in the years to come.

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